Cas no 2228516-53-6 (3-(3-bromo-1-methyl-1H-pyrazol-5-yl)propanenitrile)

• Product Name: 3-(3-bromo-1-methyl-1H-pyrazol-5-yl)propanenitrile
• CAS No: 2228516-53-6
• MF: C₇H₈BrN₃
• MW: 214.062520027161
• CID: 5839063
• PubChem ID: 165699959
• Update Time: 2023-12-27

3-(3-bromo-1-methyl-1H-pyrazol-5-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-1-methyl-1H-pyrazol-5-yl)propanenitrile
• 2228516-53-6
• EN300-1921433

• Inchi： 1S/C7H8BrN3/c1-11-6(3-2-4-9)5-7(8)10-11/h5H,2-3H2,1H3
• InChI Key： JLVDVRHESGWOJS-UHFFFAOYSA-N
• SMILES： BrC1C=C(CCC#N)N(C)N=1

Computed Properties

• Exact Mass: 212.99016g/mol
• Monoisotopic Mass: 212.99016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides